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diphosphate

Cat. No.: B15574151 Get Quote

To the Esteemed Researchers, Scientists, and Drug Development Professionals,

This document provides detailed application notes and protocols on the use of specific fructose

analogs in anti-aging research models. While the initial topic of interest was 2,5-Anhydro-D-
glucitol-1,6-diphosphate (AGDP), a comprehensive review of current literature reveals a lack

of direct studies investigating its role in anti-aging. However, significant research has been

conducted on the related fructose analogs, 2,5-Anhydro-D-mannitol (2,5-AM) and 1,5-Anhydro-

D-fructose (1,5-AF), which is metabolized to 1,5-Anhydro-D-glucitol (1,5-AG). These

compounds have demonstrated promising anti-aging properties in various research models.

This document will focus on these scientifically validated compounds, providing insights into

their mechanisms of action, experimental protocols, and relevant data to support their

application in anti-aging and longevity research.

Section 1: 2,5-Anhydro-D-mannitol (2,5-AM) in Yeast
Chronological Lifespan Extension
Application Note:

2,5-Anhydro-D-mannitol (2,5-AM), a fructose analog, has been identified as a novel

geroprotective agent that extends the chronological lifespan (CLS) of the yeast Saccharomyces

cerevisiae, a well-established model for studying aging in post-mitotic cells.[1] Unlike caloric
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restriction, the anti-aging effect of 2,5-AM is not dependent on osmolarity.[1] Mechanistically,

2,5-AM enters the glycolytic pathway and is phosphorylated to 2,5-AM-1,6-bisphosphate, which

cannot be further metabolized, suggesting a potential interference with glycolysis that may

mimic caloric restriction.[1]

Quantitative Data Summary:

Organism
Model

Compound Concentration Key Findings Reference

Saccharomyces

cerevisiae

2,5-Anhydro-D-

mannitol
8 mM

~80% cell

survival on day 4

vs. ~50% in

control.

[1]

Saccharomyces

cerevisiae

2,5-Anhydro-D-

mannitol
8 mM

~75% cell

survival on day 7

vs. <20% in

control.

[1]

Saccharomyces

cerevisiae

2,5-Anhydro-D-

mannitol
8 mM

~65% cell

survival on day

21 vs. <10% in

control.

[1]

Signaling Pathway and Experimental Workflow:

Below are diagrams illustrating the proposed mechanism of 2,5-AM in glycolysis and the

experimental workflow for assessing its effect on yeast chronological lifespan.
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Proposed Mechanism of 2,5-AM in Glycolysis
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Proposed interference of 2,5-AM with the glycolytic pathway.
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Yeast Chronological Lifespan (CLS) Assay Workflow

Yeast Culture

Stationary Phase

Grow to saturation

Treatment

Add 2,5-AM or control

Incubation
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Sampling

Collect aliquots at time points

Viability Assay

e.g., Propidium Iodide staining or outgrowth assay

Data Analysis

Calculate survival percentage
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Workflow for assessing yeast chronological lifespan.

Experimental Protocol: Yeast Chronological Lifespan Assay
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Yeast Strain and Media: Use a standard laboratory strain of Saccharomyces cerevisiae (e.g.,

BY4741). Prepare standard synthetic complete (SC) medium.

Culture Preparation: Inoculate a single yeast colony into 5 mL of SC medium and grow

overnight at 30°C with shaking. Dilute the overnight culture into fresh SC medium to an

OD600 of ~0.1.

Treatment Application: Dispense the diluted culture into a 96-well plate. Add 2,5-Anhydro-D-

mannitol to the desired final concentration (e.g., 8 mM) to the treatment wells. Include

untreated wells as a control.

Chronological Aging: Incubate the plate at 30°C with shaking. The point at which the cultures

reach stationary phase (typically after 72 hours) is considered Day 1 of the chronological

lifespan.

Viability Assessment (Propidium Iodide Staining):

At specified time points (e.g., Day 4, 7, 14, 21), transfer a small aliquot of the yeast culture

from each well to a new 96-well plate.

Add Propidium Iodide (PI) to each well to a final concentration of 2 µg/mL.

Incubate in the dark for 10 minutes.

Measure fluorescence using a microplate reader (excitation/emission ~535/617 nm) to

determine the number of dead cells.

Measure OD600 to determine the total cell count.

Calculate the percentage of viable cells.

Viability Assessment (Outgrowth Assay):

At specified time points, take a small aliquot from each culture, serially dilute it, and plate

onto YPD agar plates.

Incubate the plates at 30°C for 2-3 days.
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Count the number of colony-forming units (CFUs) to determine the number of viable cells.

Data Analysis: Plot the percentage of viable cells against time (in days) to generate survival

curves. Compare the survival curves of the 2,5-AM treated groups with the control group.

Section 2: 1,5-Anhydro-D-fructose (1,5-AF) in
Mammalian Anti-Aging Models
Application Note:

1,5-Anhydro-D-fructose (1,5-AF), a bioactive monosaccharide, has demonstrated anti-aging

effects in mammalian models of age-associated brain diseases.[2][3][4][5] In vivo, 1,5-AF is

metabolized to 1,5-anhydro-D-glucitol (1,5-AG).[2][4][6] The primary mechanism of action for

1,5-AF's neuroprotective and anti-aging effects is the activation of 5'-AMP-activated protein

kinase (AMPK).[2][3][4][5][7] AMPK is a crucial cellular energy sensor that plays a key role in

promoting longevity and cellular health.[8] Activation of AMPK by 1,5-AF leads to the

upregulation of the peroxisome proliferator-activated receptor-gamma coactivator-1 alpha

(PGC-1α) and brain-derived neurotrophic factor (BDNF) pathway, which is involved in

mitochondrial biogenesis, neuroprotection, and cognitive function.[2][3][5]

Quantitative Data Summary:
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Animal Model Compound Administration Key Findings Reference

Acute Ischemic

Stroke (Rats)

1,5-Anhydro-D-

fructose

Intraperitoneal

injection

Reduced

cerebral infarct

volume and

neurological

deficits.[2][3][4]

[5]

[2][3][5]

Stroke-Prone

Spontaneously

Hypertensive

Rats

1,5-Anhydro-D-

fructose

Oral

administration

Reduced blood

pressure and

prolonged

survival.[2][3][4]

[5]

[2][3][5]

Senescence-

Accelerated

Mouse-Prone 8

(SAMP8)

1,5-Anhydro-D-

fructose

Oral

administration

Alleviated age-

related decline in

motor cognitive

function.[2][3]

[2][3]

Senescence-

Accelerated

Mouse-Prone 8

(SAMP8)

1,5-Anhydro-D-

fructose

Oral

administration

Increased protein

levels of pAMPK,

PGC-1α, and

BDNF.[3]

[3]

Signaling Pathway and Experimental Workflow:

The following diagrams illustrate the 1,5-AF-mediated AMPK signaling pathway and a general

workflow for in vivo studies using rodent models.
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1,5-AF Activated AMPK Signaling Pathway

1,5-Anhydro-D-fructose (1,5-AF)

AMPK Activation

PGC-1α Upregulation Prolonged Survival

BDNF Upregulation
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Signaling cascade initiated by 1,5-AF in the context of neuroprotection.
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In Vivo Rodent Model Experimental Workflow

Animal Model Selection

Acclimation

e.g., SAMP8 mice

Grouping and Treatment

Random assignment

Behavioral Testing

e.g., Morris water maze

Sample Collection

Blood, brain tissue

Biochemical and Molecular Analysis

e.g., Western blot for pAMPK, PGC-1α, BDNF

Data Analysis
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General workflow for in vivo studies with 1,5-AF.

Experimental Protocol: In Vivo Study in SAMP8 Mice
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Animal Model: Use Senescence-Accelerated Mouse-Prone 8 (SAMP8) mice, a model for

accelerated aging and age-related cognitive decline.

Housing and Diet: House the mice under standard laboratory conditions with ad libitum

access to food and water.

Treatment Administration:

At an appropriate age (e.g., 6 months), randomly divide the mice into a control group and

a treatment group.

Administer 1,5-Anhydro-D-fructose orally to the treatment group. The control group should

receive a vehicle. The dosage and duration will depend on the specific study design.

Behavioral Assessment (Morris Water Maze):

After the treatment period, assess spatial learning and memory using the Morris water

maze test.

Record the escape latency (time to find the hidden platform) and the number of platform

crossings during the probe trial.

Tissue Collection and Preparation:

Following behavioral testing, euthanize the mice and collect brain tissue (e.g.,

hippocampus and cortex).

Prepare tissue homogenates for biochemical analysis.

Western Blot Analysis:

Separate protein lysates by SDS-PAGE and transfer to a PVDF membrane.

Probe the membrane with primary antibodies against phosphorylated AMPK (pAMPK),

total AMPK, PGC-1α, BDNF, and a loading control (e.g., β-actin).

Incubate with appropriate secondary antibodies and visualize the protein bands using a

chemiluminescence detection system.
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Quantify the band intensities to determine the relative protein expression levels.

Immunohistochemistry:

Perfuse a subset of mice with paraformaldehyde and prepare brain sections.

Perform immunohistochemical staining for PGC-1α and BDNF in brain regions of interest

(e.g., hippocampus).

Quantify the immunoreactivity to assess protein expression and localization.

Data Analysis: Use appropriate statistical tests (e.g., t-test or ANOVA) to compare the results

between the control and 1,5-AF treated groups.

These protocols and data provide a foundation for further investigation into the anti-aging

potential of these fructose analogs. Researchers are encouraged to adapt these methodologies

to their specific experimental questions and models.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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